Cas no 58-14-0 (Pyrimethamine)

• Product Name: Pyrimethamine
• CAS No: 58-14-0
• MF: C₁₂H₁₃ClN₄
• MW: 248.71142077446
• MDL: MFCD00057350
• CID: 33684
• PubChem ID: 4993
• Update Time: 2025-12-10

Pyrimethamine Chemical and Physical Properties

Names and Identifiers

• 5-(4-Chlorophenyl)-6-ethylpyrimidine-2,4-diamine
• 2,4-diamino-5-(p-chlorophenyl)-6-ethylpyrimidine
• 5-(4-CHLOROPHENYL)-6-ETHYL-2,4-PYRIMIDINEDIAMINE
• 5-(4-CHLOROPHENYL)-6-ETHYL-PYRIMIDINE-2,4-DIAMINE
• PYRIMETHAMIN
• 2,4-Diamino-5-(4-chlorophenyl)-6-ethylpyrimidine
• 2,4-Diamino-5-chlorophenyl-6-ethylpyrimidine
• 2,4-Pyrimidinediamine, 5-(4-chlorophenyl)-6-ethyl-
• 2,4-Pyrimidinediamine, 5-(p-chlorophenyl)-6-ethyl-
• 4753 R.P.
• 5-(4'-chlorophenyl)-2,4-diamino-6-ethylpyrimidine
• 5-(4-Chlorophenyl)-2,4-diamino-6-ethylpyrimidine
• 5-(4-chlorophenyl)-6-ethylpyrimidine-2,4-diyldiamine
• 5-(P-Chlorophenyl)-6-ethyl-2,4-diaminopyrimidine
• 5-(p-chlorophenyl)-6-ethyl-4-pyrimidinediamine
• BW 50-63
• Pyrimethamine
• Pyrimethamine​
• Daraclor
• Malacid
• Malocid
• Pirimecidan
• Pirimetamin
• Daraprim
• Chloridine
• Diaminopyritamin
• Ethylpyrimidine
• Chloridin
• Pirimetamina
• Chloridyn
• Malocide
• Primethamine
• Erbaprelina
• Khloridin
• Darachlor
• Tindurin
• Maloprim
• Darapram
• Daraprime
• Pyremethamine
• Pyrimethaminum
• Tinduring
• RP 4753
• 2,4-Diamino-5-chlorophenyl-6-ethylpyrimidin
• A831755
• PYRIMETHAMINE [JAN]
• BSPBio_003282
• PYRIMETHAMINE [MI]
• NC00528
• AZT + Pyrimethamine combination
• Spectrum_000906
• CRL-8131 & Pyrimethamine
• BW 5063
• SPBio_002054
• 58-14-0
• FANSIDAR COMPONENT PYRIMETHAMINE
• IDI1_000652
• Glaxo Wellcome Brand of Pyrimethamine
• Tindurine
• Pyrimethamine [USAN:BAN:INN:JAN]
• NCGC00023188-06
• PYRIMETHAMINE [EP MONOGRAPH]
• NCI-C01683
• NCIOpen2_008313
• AB02313
• NCGC00016256-12
• 5-(4-CHLORO-PHENYL)-6-ETHYL-PYRIMIDINE-2,4-DIAMINE
• AKOS015892534
• Pyrimethamine, VETRANAL(TM), analytical standard
• NCGC00016256-17
• CHEBI:8673
• NCGC00016256-16
• NCGC00016256-03
• CS-1717
• PYRIMETHAMINE [MART.]
• NCI60_002604
• Aventis Brand of Pyrimethamine
• NCGC00016256-10
• PYRIMETHAMINE [WHO-IP]
• BIDD:GT0149
• LS-238
• 2, 5-(p-chlorophenyl)-6-ethyl-
• Pyrimethamine (JAN/USP/INN)
• NCGC00023188-03
• NSC 3061
• NCGC00023188-04
• PYRIMETHAMINE [INN]
• Spectrum5_001447
• MLS002701881
• Prestwick0_000037
• Pyrimethamine [USP:INN:BAN:JAN]
• HMS3871I03
• BIDD:PXR0173
• NCGC00016256-06
• AB00052084
• KBio3_002502
• Z1515385085
• DTXSID9021217
• NCGC00016256-07
• Pirimetamina [INN-Spanish]
• Pyrimethamine, United States Pharmacopeia (USP) Reference Standard
• CP6
• WR-2978
• HMS502A14
• PYRIMETHAMINE [USP MONOGRAPH]
• Pyrimethaminum [INN-Latin]
• AB00052084-21
• Z3614QOX8W
• DTXCID601217
• 4km0
• Pyrimethamine [USAN:INN:BAN:JAN]
• cid_4993
• HMS2095G15
• BRD-K88429204-001-36-9
• FT-0631253
• TCMDC-123831
• Pyrimidine, 2,4-diamino-5-(p-chlorophenyl)-6-ethyl-
• HMS1920N12
• BRN 0219864
• KBio1_000652
• 5-(4-Chlorophenyl)-6-ethyl-2,4-diaminopyrimidine
• Tox21_110332
• NCGC00023188-05
• TCMDC-125860
• Pyrimethamine Hcl
• HMS3371L07
• HSDB 8042
• 2, 5-(4-chlorophenyl)-6-ethyl-
• PYRIMETHAMINUM [WHO-IP LATIN]
• PYRIMETHAMINE [GREEN BOOK]
• AC-7879
• DRG-0027
• Spectrum4_000494
• D00488
• NCGC00016256-09
• GNF-Pf-5586
• NCGC00254199-01
• SCHEMBL25129
• 5-[4-Chlorophenyl]-6-ethyl-2,4-pyrimidinediamine
• Daraprim (TN)
• SPBio_000672
• Tox21_300129
• Pyrimethamine, European Pharmacopoeia (EP) Reference Standard
• UNII-Z3614QOX8W
• 5-(4-Chlorophenyl)-6-ethyl-2,4-pyrimidi nediamine
• AB00052084_25
• NSC3061
• Pyrimidine,4-diamino-5-(p-chlorophenyl)-6-ethyl-
• PYRIMETHAMINE [WHO-DD]
• HMS3675P11
• NCGC00016256-04
• pyrimethamin-
• AB00052084_22
• BPBio1_000147
• NSC-3061
• Daraprin
• HY-18062
• NCGC00016256-14
• EN300-118717
• 4753 r.p
• MLS000028606
• KBio2_001386
• Spectrum2_000886
• RP-4753
• P2037
• Opera_ID_1437
• PYRIMETHAMINE [USP-RS]
• 2,4-diamino-6-ethyl-5-(4-chlorophenyl)pyrimidine
• MFCD00057350
• KBio2_006522
• SR-01000003150-4
• C12H13ClN4
• GTPL4800
• DivK1c_000652
• SMR000058714
• Fansidar (Pyrimethamine/Sulfadoxine)
• PYRIMETHAMINE COMPONENT OF FANSIDAR
• CHEMBL36
• NCGC00016256-08
• SR-01000003150-2
• m alocid
• BRD-K88429204-001-18-7
• HMS1568G15
• Lactoferrin H & Pyrimethamine
• NCGC00016256-11
• KBioGR_001007
• NCGC00016256-05
• Q-201648
• DB00205
• WR 2978
• NCGC00259383-01
• HMS2092E13
• HMS2235A17
• Wellcome Brand of Pyrimethamine
• BRD9204
• NCGC00016256-02
• AI3-25005
• Tox21_201834
• Pirimetamina [Spanish]
• CCG-39626
• HMS3712G15
• 2,4-diamino-5(4-chlorophenyl)-6-ethylpyrimidine
• BRD-K88429204-001-21-1
• NCGC00016256-01
• CAS-58-14-0
• HMS3259C04
• HMS3655D09
• 2,4-diamino-5-(4-chloro-phenyl)-6-ethylpyrimidine
• KS-5223
• MLS001148621
• D0C0SK
• PYRIMETHAMINE [IARC]
• Prestwick_504
• S2006
• NCGC00023188-07
• SBI-0051500.P003
• CCRIS 546
• Prestwick2_000037
• Tox21_110332_1
• PYRIMETHAMINE [ORANGE BOOK]
• CRL-8142 & Pyrimethamine
• SPECTRUM1500520
• BDBM18512
• Pharmakon1600-01500520
• C07391
• SW196698-3
• BSPBio_000133
• NINDS_000652
• Prestwick1_000037
• Lactoferrin B & Pyrimethamine
• 2,4,-Diamino-5-(4-chlorophenyl)-6-ethylpyrimidine
• Prestwick3_000037
• KBio2_003954
• Pirimecidan;Pirimetamin;RP 4753
• EINECS 200-364-2
• Spectrum3_001701
• Q421072
• NSC757306
• Pyrimethamine (Pyr)
• Daraclor (Salt/Mix)
• L000713
• SR-01000003150
• PYRIMETHAMINE [VANDF]
• WLN: T6N CNJ BZ DZ ER DG& F2
• BRD-K88429204-001-05-4
• KBioSS_001386
• NSC-757306
• BRD-9204
• MLS-0002822.0001
• NCGC00016256-13
• CPD000058714
• GlaxoSmithKline Brand of Pyrimethamine
• HMS3743O05
• EXR-101
• MLS002454446
• NS00001824
• 5-(4-Chlorophenyl)-6-ethyl-2,4-pyrimidine
• Pyrimethamine (USP:INN:BAN:JAN)
• PYRIMETHAMINE (MART.)
• PYRIMETHAMINE (USP-RS)
• 2,4-Diamono-5-(p-chlorophenyl)-6-ethylpyrimidine
• 5-(P-CHLOROPHENYL)-6-ETHYL-2,4-PYRIMIDINEDIAMINE
• PYRIMETHAMINE (IARC)
• P01BD01
• Pirimetamina (INN-Spanish)
• PYRIMETHAMINE (USP MONOGRAPH)
• 2,4-diamino-5-p-chlorophenyl-6-ethylpyrimidine
• PYRIMETHAMINE (EP MONOGRAPH)
• Pyrimethaminum (INN-Latin)
• BRD-K88429204-001-35-1
• BRD-K88429204-001-33-6
• BRD-K88429204-001-34-4
• DB-053158
• FP27346
• HY-18062R
• Pyrimethamine (Standard)
• 5-(4-Chlorophenyl)-6-ethyl-2,4-pyrimidinediamine;2,4-Diamino-5-(4-chlorophenyl)-6-ethylpyrimidine;Chloridin
• 200-364-2
• PXB93699

• MDL： MFCD00057350
• Inchi： 1S/C12H13ClN4/c1-2-9-10(11(14)17-12(15)16-9)7-3-5-8(13)6-4-7/h3-6H,2H2,1H3,(H4,14,15,16,17)
• InChI Key： WKSAUQYGYAYLPV-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=C(N)N=C(N)N=C1CC
• BRN： 219864

Computed Properties

• Exact Mass: 248.08300
• Monoisotopic Mass: 248.082874
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 17
• XLogP3: 2.7
• Topological Polar Surface Area: 77.8

Experimental Properties

• Color/Form: Powder
• Density: 1.2171 (rough estimate)
• Melting Point: 239.0 to 243.0 deg-C
• Boiling Point: 491.5°C at 760 mmHg
• Flash Point: 251°C
• Refractive Index: 1.6110 (estimate)
• Water Partition Coefficient: <0.01 g/100 mL at 21 ºC
• Stability/Shelf Life: Stable, but light sensitive. Combustible. Incompatible with strong oxidizing agents.
• PSA: 77.82000
• LogP: 3.68620
• Merck: 7985
• λmax: 276(lit.)
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

Pyrimethamine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P201-P202-P264-P270-P273-P280-P301+P312+P330-P308+P313-P391-P405-P501
• Hazardous Material transportation number：3249
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： R22: harmful if swallowed.
• RTECS：UV8140000
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1(b)
• Safety Term：6.1(b)
• Packing Group：III
• Risk Phrases：R22
• HazardClass：6.1(b)
• PackingGroup：III
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Aminopyrimidines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Aminopyrimidines and derivatives

Additional information on Pyrimethamine

Pyrimethamine and Its Applications in Modern Medicinal Chemistry

Pyrimethamine, a compound with the chemical formula C₅H₆N₂O₂ and a CAS number of 58-14-0, has emerged as a significant molecule in the field of medicinal chemistry. This heterocyclic compound, belonging to the pyrimidine class, has garnered considerable attention due to its versatile applications in pharmaceutical research and development. The unique structural and chemical properties of Pyrimethamine make it a valuable candidate for various therapeutic interventions, particularly in the treatment of parasitic infections and as a component in combination therapies.

The compound's molecular structure, characterized by a pyrimidine ring fused with an amine group, contributes to its reactivity and biological activity. This configuration allows Pyrimethamine to interact with biological targets such as enzymes and nucleic acids, making it effective in inhibiting the growth of certain pathogens. Over the years, extensive research has been conducted to explore its pharmacological potential, leading to several groundbreaking discoveries.

In recent years, the application of Pyrimethamine has been expanded into the realm of antiviral and anticancer therapies. Studies have demonstrated its ability to interfere with DNA synthesis in rapidly dividing cells, which is particularly relevant in combating viral infections and cancerous growths. Furthermore, the compound's compatibility with other drugs has opened new avenues for combination therapies, enhancing treatment efficacy and reducing the likelihood of drug resistance.

One of the most notable applications of Pyrimethamine is in the treatment of malaria, a disease that continues to pose a significant threat globally. Clinical trials have shown that when used in conjunction with other antimalarial agents, Pyrimethamine can effectively combat drug-resistant strains of Plasmodium falciparum. This synergistic effect is attributed to the compound's ability to inhibit folate metabolism in parasites, disrupting their essential metabolic pathways.

The pharmacokinetic properties of Pyrimethamine have also been extensively studied. The compound exhibits moderate solubility in water and lipids, allowing for diverse administration routes such as oral tablets and intravenous injections. Its bioavailability is influenced by factors such as pH levels and enzyme activity in the gastrointestinal tract, which researchers have meticulously analyzed to optimize dosing regimens.

The synthesis of Pyrimethamine (CAS no. 58-14-0) involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been developed to improve yield and purity, ensuring that pharmaceutical-grade material is produced for clinical use. These advancements in synthetic chemistry have not only enhanced the availability of but also paved the way for modifications that could lead to more potent derivatives.

Ethical considerations are paramount when developing and deploying medications like . Rigorous safety evaluations have been conducted to assess potential side effects and interactions with other drugs. These studies have highlighted the importance of personalized medicine approaches, where individual patient factors are taken into account to minimize adverse effects while maximizing therapeutic benefits.

The future prospects for are promising, with ongoing research exploring its potential in novel therapeutic areas. Innovations in drug delivery systems are being investigated to enhance the targeted delivery of Pyrimethamine (CAS no 58-14-0), ensuring that it reaches its intended biological targets more efficiently. Additionally, computational modeling techniques are being employed to predict new derivatives with improved pharmacological profiles.

In conclusion, Pyrimethamine (CAS no 58-14-0) stands as a testament to the enduring legacy of heterocyclic compounds in medicinal chemistry. Its multifaceted applications span from treating parasitic infections to contributing to advanced cancer therapies. As research continues to uncover new facets of its potential, Pyrimethamine remains a cornerstone molecule in modern drug development efforts worldwide.